4-Methylpiperidin-4-OL

4-Methylpiperidin-4-OL (CAS: 3970-68-1) is a heterocyclic organic compound widely used as a structural precursor in pharmaceutical and specialty chemical synthesis.[1] It features a piperidine core functionalized with a tertiary alcohol at the C4 position and a methyl group also at C4, providing a key point of differentiation from simpler piperidine analogs. This specific arrangement is instrumental in constructing complex three-dimensional scaffolds, particularly spirocycles, and for introducing steric bulk that can enhance the metabolic stability of the final active pharmaceutical ingredients (APIs).[2][3] Its utility as a stable, solid building block makes it a practical choice in multi-step synthesis campaigns.[4]

Direct substitution of 4-Methylpiperidin-4-OL with analogs like piperidin-4-ol or 1-methylpiperidin-4-ol is often unfeasible in established synthesis routes. The C4-methyl group is not a passive substituent; it creates a tertiary alcohol, which has distinct reactivity compared to the secondary alcohol of piperidin-4-ol, and it provides specific steric hindrance that is critical for directing subsequent reactions and preventing unwanted side reactions like dehydration.[5] Furthermore, this methyl group is often a deliberate design element in medicinal chemistry to block sites of metabolic oxidation, thereby improving a drug candidate's pharmacokinetic profile.[3][6] Replacing it with a hydrogen (as in piperidin-4-ol) or shifting the methyl to the nitrogen (as in 1-methylpiperidin-4-ol) fundamentally alters the molecule's three-dimensional shape and reactivity, leading to different products, lower yields, or final compounds with inferior biological properties.

Spirocyclic Scaffold Precursor for Drug Discovery

The tertiary alcohol and quaternary carbon center of 4-Methylpiperidin-4-OL make it a preferred precursor for constructing spiro-piperidine systems, which are increasingly important for creating drug candidates with improved three-dimensionality and physicochemical properties.[2][7] Synthetic routes to advanced antipsychotics like Fluspirilene and investigational drugs targeting PTHR1 have utilized spirocyclization strategies that rely on piperidone-derived intermediates.[7] For example, the synthesis of the core spirocycle for Spiperone and Fluspirilene involves an initial Strecker reaction on an N-benzyl-4-piperidone, followed by hydrolysis and cyclization to form a spirocyclic imidazolin-4-one.[7] Using 4-Methylpiperidin-4-OL or its corresponding ketone provides a direct route to introduce a methyl group at the spiro-junction, a common strategy for tuning solubility and target engagement.

For projects requiring C4-methylated spiro-piperidine scaffolds to optimize potency or ADME properties, this compound is a necessary, non-interchangeable starting material.

Metabolic Stability via CYP Oxidation Blockade

The introduction of a methyl group at a metabolically vulnerable position is a validated strategy for improving a drug's pharmacokinetic profile.[3][9] The C4-methyl group in 4-Methylpiperidin-4-OL serves as a steric shield, blocking potential cytochrome P450 (CYP)-mediated oxidation at that position. In contrast, the unsubstituted piperidin-4-ol presents a C-H bond at the C4 position, which is a potential site for metabolic attack leading to faster clearance. While direct comparative data for this specific precursor is not published, the principle is widely demonstrated in drug development. For example, replacing a phenyl ring with a bicyclohexyl group in an MDM2 inhibitor maintained potency but increased metabolic stability, leading to a 6-fold increase in pharmacokinetic exposure.[6] The C4-methyl group on the piperidine ring functions similarly to block a potential oxidation site.

Procuring this compound is a strategic choice to build drug candidates with enhanced metabolic stability, potentially reducing clinical dosage and improving therapeutic index.

Solid Form Handling Advantages

4-Methylpiperidin-4-OL is a solid with a defined melting point, which offers significant advantages in handling and processability over related liquid or low-melting analogs.[4] For instance, 1-Methylpiperidin-4-ol is often supplied as a liquid or low-melting solid, which can be more difficult to handle, weigh accurately, and charge into reactors, especially at scale. The solid form of 4-Methylpiperidin-4-OL simplifies laboratory and pilot-plant workflows, reducing material loss and improving batch-to-batch consistency.

Choosing this compound can de-risk scale-up and simplify routine synthesis by providing a material that is easier to handle, store, and dose accurately compared to liquid analogs.

M3 Muscarinic Antagonist Building Block

The piperidinol scaffold is a well-established core for muscarinic antagonists. Incorporating 4-Methylpiperidin-4-OL allows for the synthesis of analogs where the C4-methyl group can fine-tune receptor selectivity and improve metabolic stability, a key consideration for developing treatments for conditions like urinary incontinence with fewer side effects.[11]

Spiro-Piperidine CNS Agents and Kinase Inhibitors

Leveraging its utility as a spirocyclization precursor, this compound is ideal for building libraries of novel, three-dimensional molecules targeting proteins in the central nervous system or for developing selective kinase inhibitors. The spirocyclic structure enhances scaffold rigidity and novelty, while the methyl group can occupy specific hydrophobic pockets in the target protein, improving potency and selectivity.[2][12]

Analgesics with Enhanced Pharmacokinetics

The 4,4-disubstituted piperidine motif is central to many potent analgesics. Using 4-Methylpiperidin-4-OL as a starting material enables the creation of novel fentanyl analogs or other opioid receptor modulators. The C4-methyl group can sterically hinder metabolic pathways that are responsible for the rapid clearance of existing drugs, potentially leading to compounds with longer duration of action or improved oral bioavailability.[13]